3-(Carboxymethyl)-1,5-dinitro-3-azabicyclo[3.3.1]non-6-ene-7-carboxylic acid
3-(Carboxymethyl)-1,5-dinitro-3-azabicyclo[3.3.1]non-6-ene-7-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
372518-44-0
VCID:
VC0442598
InChI:
InChI=1S/C11H13N3O8/c15-8(16)3-12-5-10(13(19)20)1-7(9(17)18)2-11(4-10,6-12)14(21)22/h1H,2-6H2,(H,15,16)(H,17,18)
SMILES:
C1C(=CC2(CC1(CN(C2)CC(=O)O)[N+](=O)[O-])[N+](=O)[O-])C(=O)O
Molecular Formula:
C11H13N3O8
Molecular Weight:
315.24g/mol
3-(Carboxymethyl)-1,5-dinitro-3-azabicyclo[3.3.1]non-6-ene-7-carboxylic acid
CAS No.: 372518-44-0
Main Products
VCID: VC0442598
Molecular Formula: C11H13N3O8
Molecular Weight: 315.24g/mol
CAS No. | 372518-44-0 |
---|---|
Product Name | 3-(Carboxymethyl)-1,5-dinitro-3-azabicyclo[3.3.1]non-6-ene-7-carboxylic acid |
Molecular Formula | C11H13N3O8 |
Molecular Weight | 315.24g/mol |
IUPAC Name | 3-(carboxymethyl)-1,5-dinitro-3-azabicyclo[3.3.1]non-6-ene-7-carboxylic acid |
Standard InChI | InChI=1S/C11H13N3O8/c15-8(16)3-12-5-10(13(19)20)1-7(9(17)18)2-11(4-10,6-12)14(21)22/h1H,2-6H2,(H,15,16)(H,17,18) |
Standard InChIKey | ZOSLMARKGYKLAO-UHFFFAOYSA-N |
SMILES | C1C(=CC2(CC1(CN(C2)CC(=O)O)[N+](=O)[O-])[N+](=O)[O-])C(=O)O |
Canonical SMILES | C1C(=CC2(CC1(CN(C2)CC(=O)O)[N+](=O)[O-])[N+](=O)[O-])C(=O)O |
PubChem Compound | 4558277 |
Last Modified | Nov 11 2021 |
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